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Fatty Acyls

Fatty acyls, also known as fatty acids, are a class of carboxylic acids derived from the hydrolysis of fats and oils. These compounds play crucial roles in various biological processes, including energy storage, cell signaling, and metabolism. Fatty acyls can be categorized based on their carbon chain length and saturation level into saturated fatty acids (SFAs) and unsaturated fatty acids (UFAs), which further include monounsaturated and polyunsaturated fatty acids. Common types of fatty acyls such as palmitic acid (C16:0), oleic acid (C18:1), linoleic acid (C18:2), and α-linolenic acid (C18:3) are widely used in the food industry for their emollient properties, stability, and nutritional benefits. In cosmetics, fatty acyls enhance skin moisturization and provide a smooth texture to formulations. Additionally, they are utilized in pharmaceutical applications due to their anti-inflammatory and antioxidant effects. These versatile compounds can be isolated from natural sources or synthesized industrially, making them essential components in various products ranging from personal care items to medical treatments.
Fatty Acyls
Long-chain fatty acids Fatty acid esters Fatty acyl thioesters Fatty alcohols Fatty amides Fatty acids and conjugates Lineolic acids and derivatives Eicosanoids Wax monoesters Acyl carnitines Fatty alcohol esters Jasmonic acids Medium-chain fatty acids Very long-chain fatty acids Fatty acyl glycosides Hydroxyeicosatetraenoic acids Fatty acid methyl esters Fatty aldehydes Leukotrienes Long-chain fatty alcohols Annonaceous acetogenins Fatty acyl glycosides of mono- and disaccharides N-acyl amines Pyrethrins Hydroxy fatty acids Methyl-branched fatty acids Straight chain fatty acids Branched fatty acids Amino fatty acids Thia fatty acids Prostaglandins and related compounds Hepoxilins Heterocyclic fatty acids Thromboxanes Carbocyclic fatty acids Lipoxins Hydroperoxyeicosatetraenoic acids Acyl CoAs Hydroxyeicosapentaenoic acids Epoxy fatty acids Pyrethroids Other hydroxyeicosapolyenoic acids Rhamnolipids Sophorolipids Clavulones and derivatives Furanoid fatty acids 2,3,4-saturated fatty acyl CoAs Very long-chain fatty acyl CoAs 2-enoyl CoAs Hydroxyeicosatrienoic acids Hydroperoxy fatty acids 3-(3-hydroxyalkanoyloxy)alkanoic acids Glycidol esters

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